Cas no 1261580-57-7 (3-(2,4,5-Trichlorophenyl)-5-(trifluoromethyl)picolinonitrile)

• Product Name: 3-(2,4,5-Trichlorophenyl)-5-(trifluoromethyl)picolinonitrile
• CAS No: 1261580-57-7
• MF: C₁₃H₄Cl₃F₃N₂
• MW: 351.53847026825
• CID: 4969735
• Update Time: 2025-07-02

3-(2,4,5-Trichlorophenyl)-5-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-Trichlorophenyl)-5-(trifluoromethyl)picolinonitrile

• Inchi： 1S/C13H4Cl3F3N2/c14-9-3-11(16)10(15)2-7(9)8-1-6(13(17,18)19)5-21-12(8)4-20/h1-3,5H
• InChI Key： BDFPPMNQOONVEY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(C#N)=NC=C(C(F)(F)F)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 423
• XLogP3: 5.3
• Topological Polar Surface Area: 36.7

Additional information on 3-(2,4,5-Trichlorophenyl)-5-(trifluoromethyl)picolinonitrile

Introduction to 3-(2,4,5-Trichlorophenyl)-5-(trifluoromethyl)picolinonitrile (CAS No. 1261580-57-7)

3-(2,4,5-Trichlorophenyl)-5-(trifluoromethyl)picolinonitrile, identified by its Chemical Abstracts Service (CAS) number 1261580-57-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitrile-containing heterocycles, which are widely recognized for their versatile biological activities and synthetic utility. The presence of both trichlorophenyl and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The trichlorophenyl moiety, characterized by its three chlorine atoms attached to a phenyl ring, contributes to the compound's lipophilicity and potential interaction with biological targets such as enzymes and receptors. In contrast, the trifluoromethyl group enhances metabolic stability and binding affinity, which are critical factors in drug development. These structural features have positioned 3-(2,4,5-Trichlorophenyl)-5-(trifluoromethyl)picolinonitrile as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological systems. Studies have demonstrated that the electron-withdrawing nature of the nitrile group and the halogenated aromatic ring can modulate the compound's reactivity and binding mode. Such insights are crucial for optimizing lead compounds into viable therapeutic agents.

In the realm of pharmaceutical research, 3-(2,4,5-Trichlorophenyl)-5-(trifluoromethyl)picolinonitrile has been investigated for its potential applications in addressing various therapeutic challenges. For instance, preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in inflammatory diseases. The combination of structural rigidity provided by the aromatic rings and functional diversity from the nitrile group makes it an attractive candidate for further pharmacological exploration.

The agrochemical sector has also shown interest in this compound due to its structural motifs that are commonly found in bioactive agrochemicals. The trichlorophenyl and trifluoromethyl groups are known to enhance pesticidal properties by improving target site specificity and environmental stability. Ongoing research aims to harness these characteristics for developing novel crop protection agents with improved efficacy and reduced environmental impact.

From a synthetic chemistry perspective, 3-(2,4,5-Trichlorophenyl)-5-(trifluoromethyl)picolinonitrile serves as a versatile intermediate for constructing more complex molecules. Its well-defined reactivity allows chemists to introduce additional functional groups or modify existing ones through various organic transformations. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and diversification of molecular structures are essential.

The compound's unique electronic properties have also been explored in materials science applications. The interplay between the electron-withdrawing nitrile group and the electron-donating aromatic system can influence charge transport properties, making it a candidate for organic electronic devices such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

Future research directions for 3-(2,4,5-Trichlorophenyl)-5-(trifluoromethyl)picolinonitrile may include exploring its role in medicinal chemistry through structure-activity relationship (SAR) studies. By systematically modifying its core structure while maintaining key pharmacophores, researchers can gain insights into how subtle changes affect biological activity. Additionally, investigating its potential role in emerging therapeutic areas such as oncology or neurology could open new avenues for clinical applications.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. While the presence of multiple halogen atoms offers synthetic versatility, it also requires careful handling to prevent unwanted side reactions. Advances in green chemistry principles may provide sustainable methods for producing high-purity batches of this compound without compromising yield or efficiency.

In conclusion,3-(2,4,5-Trichlorophenyl)-5-(trifluoromethyl)picolinonitrile (CAS No. 1261580-57-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for pharmaceutical discovery while also offering possibilities in agrochemical innovation and materials science applications.